Nitecapone-13C5
Nitecapone-13C5
Brand Name:
Vulcanchem
CAS No.:
1216671-39-4
VCID:
VC0029071
InChI:
InChI=1S/C12H11NO6/c1-6(14)9(7(2)15)3-8-4-10(13(18)19)12(17)11(16)5-8/h3-5,16-17H,1-2H3/i1+1,2+1,6+1,7+1,9+1
SMILES:
CC(=O)C(=CC1=CC(=C(C(=C1)O)O)[N+](=O)[O-])C(=O)C
Molecular Formula:
C₇¹³C₅H₁₁NO₆
Molecular Weight:
270.18
Nitecapone-13C5
CAS No.: 1216671-39-4
Cat. No.: VC0029071
Molecular Formula: C₇¹³C₅H₁₁NO₆
Molecular Weight: 270.18
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1216671-39-4 |
|---|---|
| Molecular Formula | C₇¹³C₅H₁₁NO₆ |
| Molecular Weight | 270.18 |
| IUPAC Name | 3-[(3,4-dihydroxy-5-nitrophenyl)methylidene](1,2,3,4,5-13C5)pentane-2,4-dione |
| Standard InChI | InChI=1S/C12H11NO6/c1-6(14)9(7(2)15)3-8-4-10(13(18)19)12(17)11(16)5-8/h3-5,16-17H,1-2H3/i1+1,2+1,6+1,7+1,9+1 |
| SMILES | CC(=O)C(=CC1=CC(=C(C(=C1)O)O)[N+](=O)[O-])C(=O)C |
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